(2R)-2-[3-(2-methoxyethoxy)-5-oxo-5,6-dihydro-1,6-naphthyridin-6-yl]propanoic acid
Description
(2R)-2-[3-(2-Methoxyethoxy)-5-oxo-5,6-dihydro-1,6-naphthyridin-6-yl]propanoic acid is a chiral naphthyridine derivative characterized by a 1,6-naphthyridine core substituted with a 2-methoxyethoxy group at position 3 and an (R)-configured propanoic acid moiety at position 6. The 2-methoxyethoxy group may enhance solubility, while the propanoic acid moiety could facilitate hydrogen bonding interactions, critical for binding affinity .
Properties
Molecular Formula |
C14H16N2O5 |
|---|---|
Molecular Weight |
292.29 g/mol |
IUPAC Name |
(2R)-2-[3-(2-methoxyethoxy)-5-oxo-1,6-naphthyridin-6-yl]propanoic acid |
InChI |
InChI=1S/C14H16N2O5/c1-9(14(18)19)16-4-3-12-11(13(16)17)7-10(8-15-12)21-6-5-20-2/h3-4,7-9H,5-6H2,1-2H3,(H,18,19)/t9-/m1/s1 |
InChI Key |
SPICRXVSTLSIHD-SECBINFHSA-N |
Isomeric SMILES |
C[C@H](C(=O)O)N1C=CC2=C(C1=O)C=C(C=N2)OCCOC |
Canonical SMILES |
CC(C(=O)O)N1C=CC2=C(C1=O)C=C(C=N2)OCCOC |
Origin of Product |
United States |
Biological Activity
(2R)-2-[3-(2-methoxyethoxy)-5-oxo-5,6-dihydro-1,6-naphthyridin-6-yl]propanoic acid is a complex organic compound with potential therapeutic applications. Understanding its biological activity is crucial for exploring its utility in medicinal chemistry and pharmacology.
- Molecular Formula : C24H24N2O8S
- Molecular Weight : 500.5 g/mol
- IUPAC Name : (2R)-2-[3-(2-methoxyethoxy)-5-oxo-1,6-naphthyridin-6-yl]propanoic acid
- CAS Number : 1643590-80-0
The biological activity of this compound is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors. It may modulate biochemical pathways that are critical in various physiological processes. The exact mechanisms remain under investigation, but preliminary studies suggest potential roles in anti-inflammatory and anticancer activities.
Antimicrobial Activity
Research indicates that compounds similar to (2R)-2-[3-(2-methoxyethoxy)-5-oxo-5,6-dihydro-1,6-naphthyridin-6-yl]propanoic acid exhibit antimicrobial properties. A study investigating various derivatives found that certain structural modifications enhance their efficacy against a range of bacterial strains.
Cytotoxicity and Antitumor Effects
In vitro studies have assessed the cytotoxic effects of this compound on different cancer cell lines. The half-maximal inhibitory concentration (IC50) values were determined using MTT assays, providing insight into the compound's potential as an antitumor agent.
| Cell Line | IC50 (µM) |
|---|---|
| K562 | 83.20 ± 2.25 |
| MCF-7 | >100 |
| HCT116 | >100 |
These results suggest that while the compound shows some activity against specific cancer cells, it may not be universally effective across all tested lines.
Molecular Docking Studies
Molecular docking studies have been conducted to predict the binding affinity of (2R)-2-[3-(2-methoxyethoxy)-5-oxo-5,6-dihydro-1,6-naphthyridin-6-yl]propanoic acid to various biological targets. The results indicate significant binding energies, suggesting a strong interaction with key proteins involved in cancer progression and inflammation.
| Target Protein | Binding Energy (kcal/mol) | Inhibition Constant (Ki, µM) |
|---|---|---|
| PPARγ | -8.47 | 0.62 |
| VEGFR2 | -9.43 | 0.121 |
Case Studies
Recent studies have focused on the pharmacokinetic properties of this compound. For instance, a study highlighted how structural modifications could improve bioavailability and reduce side effects associated with traditional therapies.
Pharmacokinetic Properties
Key pharmacokinetic parameters include:
- Bioavailability Score : 0.56
- Skin Permeation Log Kp : -6.48 cm/s
These findings suggest that while the compound has potential therapeutic benefits, further optimization may be necessary to enhance its clinical applicability.
Comparison with Similar Compounds
Structural Comparison with Analogous Naphthyridine Derivatives
Naphthyridine derivatives are widely studied for their diverse pharmacological profiles. Below is a comparative analysis of structurally related compounds:
Key Observations :
- The target compound ’s 2-methoxyethoxy group improves hydrophilicity compared to the styryl and α-hydroxybenzyl substituents in compound 143 from THE NAPHTHYRIDINES .
- Unlike quaternary ammonium compounds (e.g., BAC-C12), which exhibit surfactant properties via cationic groups , the target compound’s anionic propanoic acid moiety may favor specific receptor interactions over micelle formation.
Physicochemical Properties and Solubility
- 2-Methoxyethoxy substituent : Likely enhances aqueous solubility compared to hydrophobic analogs (e.g., styryl derivatives) due to ether oxygen hydrogen bonding .
- Propanoic acid group: Ionization at physiological pH (pKa ~4–5) increases water solubility, similar to carboxylic acid-containing drugs like ibuprofen .
In contrast, alkyltrimethylammonium compounds (e.g., BAC-C12) exhibit critical micelle concentrations (CMC) ranging from 0.4–8.3 mM, dependent on alkyl chain length . The target compound’s lack of a long alkyl chain suggests minimal micellar behavior, prioritizing molecular solubility.
Methodological Approaches to Similarity Assessment
Compound similarity is often assessed via:
Structural Fingerprinting : Tanimoto coefficients compare functional group overlap. The target compound shares <50% similarity with quaternary ammonium analogs due to divergent core structures .
Molecular Docking : Predicts binding affinity to shared targets (e.g., kinases). The naphthyridine core may align with ATP-binding pockets, similar to imidazopyridines .
Physicochemical Profiling: LogP and polar surface area comparisons highlight the target’s balance between hydrophilicity (propanoic acid) and lipophilicity (naphthyridine core) .
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